Cas no 851472-93-0 (2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide)

• Product Name: 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide
• CAS No: 851472-93-0
• MF: C₁₉H₁₇N₃O₃
• MW: 335.356584310532
• CID: 5455092
• PubChem ID: 2472478
• Update Time: 2025-11-07

2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26583811
• Z44318497
• AKOS001093797
• 851472-93-0
• 2-cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)prop-2-enamide
• (E)-2-cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)prop-2-enamide
• 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide

• Inchi： 1S/C19H17N3O3/c1-3-15-7-6-14(11-18(15)22(24)25)10-16(12-20)19(23)21-17-8-4-13(2)5-9-17/h4-11H,3H2,1-2H3,(H,21,23)
• InChI Key： HNDOEILWXPDMPV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(C#N)=CC1=CC=C(CC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 335.12699141g/mol
• Monoisotopic Mass: 335.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.4±50.0 °C(Predicted)
• pka: 10.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide

Introduction to 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide (CAS No. 851472-93-0)

2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide, identified by its CAS number 851472-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyano group, a nitro-substituted aromatic ring, and an amide functionality. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery and synthesis.

The molecular structure of 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide consists of a central phenyl ring substituted with various functional groups. The cyano group (-CN) at the 2-position and the nitro group (-NO₂) at the 3-position contribute to its electron-withdrawing nature, which can influence its interactions with biological targets. Additionally, the amide linkage (-CONH-) and the ethyl substitution on the aromatic ring at the 4-position further diversify its chemical profile. This complex arrangement of substituents makes the compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The nitro group, in particular, has been widely studied for its ability to participate in redox reactions, which can be exploited in designing prodrugs or bioactivatable compounds. Furthermore, the amide functionality is a common feature in many bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors.

Current research in medicinal chemistry increasingly focuses on identifying compounds that can modulate specific biological pathways relevant to human health and disease. The structural features of 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide make it an intriguing candidate for further investigation. For instance, studies have shown that nitroaromatic compounds can exhibit potent antimicrobial and anti-inflammatory properties. The cyano group may also contribute to enhanced binding affinity by forming hydrogen bonds or participating in π-stacking interactions with biological targets.

The synthesis of 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nitration of an aromatic precursor, cyanation to introduce the cyano group, and subsequent functionalization to achieve the desired amide linkage. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex aromatic system efficiently.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific substituents or introducing additional functional groups, researchers can generate a library of analogs with tailored pharmacological properties. This flexibility makes 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide a versatile scaffold for drug development initiatives.

The pharmacokinetic profile of any potential drug candidate is critical for its success in clinical applications. Preliminary studies on structurally related compounds suggest that nitroaromatic derivatives may exhibit favorable solubility and metabolic stability. However, detailed pharmacokinetic characterization of 851472-93-0 would be necessary to assess its absorption, distribution, metabolism, excretion (ADME) properties comprehensively.

In conclusion, 2-Cyano-3-(4-ethyl-3-nitrophenyl)-N-(4-methylphenyl)-2-propenamide (CAS No. 851472-93-0) represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structural features and potential for functionalization position it as a promising candidate for further investigation in drug discovery programs aimed at addressing unmet medical needs.